Cas no 63886-46-4 (2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1))

2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1) structure
63886-46-4 structure
Product Name:2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1)
CAS No:63886-46-4
MF:C11H26I2N2
MW:440.14648771286
CID:503878
PubChem ID:3048256
Update Time:2025-04-19

2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidineethanaminium,N,N,N,1,5-pentamethyl-, iodide, hydriodide (1:1:1)
    • 2-(1,5-dimethylpyrrolidin-2-yl)ethyl-trimethylazanium,iodide,hydroiodide
    • 63886-46-4
    • Ammonium, (2-(1,2-dimethylpyrrolidin-1-yl)ethyl)trimethyl-, diiodide
    • DTXSID30980765
    • 2-(1,5-Dimethylpyrrolidin-2-yl)-N,N,N-trimethylethan-1-aminium iodide--hydrogen iodide (1/1/1)
    • Pyrrolidinium, 1,2-dimethyl-1-(2-trimethylammonio)ethyl-, diiodide
    • Inchi: 1S/C11H25N2.2HI/c1-10-6-7-11(12(10)2)8-9-13(3,4)5;;/h10-11H,6-9H2,1-5H3;2*1H/q+1;;/p-1
    • InChI Key: PPXOXSKZUUUJQW-UHFFFAOYSA-M
    • SMILES: I.[I-].N1(C)C(C)CCC1CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 414.82203
  • Monoisotopic Mass: 440.01854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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